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These application notes provide detailed protocols and guidelines for applying samples to a
Sephadex G-50 column for size-exclusion chromatography. The information is intended for
researchers, scientists, and drug development professionals involved in the purification of
biomolecules. Sephadex G-50 is a cross-linked dextran gel filtration medium used for
separating molecules based on size, particularly for desalting and buffer exchange of proteins,
nucleic acids, and other macromolecules with a molecular weight greater than 30,000 Da.[1][2]
[3] Molecules larger than the pore size of the resin are excluded and elute first in the void
volume, while smaller molecules are included and elute later.[2][4]

Core Principles of Sample Application

Successful separation on a Sephadex G-50 column is highly dependent on the correct
application of the sample. The primary goal is to introduce the sample as a narrow,
concentrated band at the top of the column bed. This minimizes band broadening and ensures
optimal resolution between molecules of different sizes. Two common methods for sample
application are gravity flow and spin-column chromatography.

Quantitative Data Summary
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The following table summarizes key quantitative parameters for different sample application

techniques on a Sephadex G-50 column.

Parameter

Gravity Flow
Chromatography

Spin-Column
Chromatography

Typical Application

Desalting, buffer exchange,

and fractionation of molecules.

[5]

Rapid desalting and buffer
exchange of multiple small-

volume samples.[5][6]

Recommended Sample

Volume

1-5% of the total bed volume
for high resolution; up to 30%
for group separations like
desalting.[2][3][4][7][8]

20 pL to 200 pL, depending on
the column size.[1][5][9]

Sample Concentration

Up to 70 mg/mL for proteins to

avoid high viscosity.

Should not cause excessive

viscosity.[3]

Column Bed Volume

Variable, can be prepared in
disposable pipettes (~5 mL) or

larger columns.[5][10]

Typically 0.9 mLina 1 mL
syringe.[5][6]

Flow Rate

Approximately 0.5 mL/min for a

5 mL column.[5]

Not applicable (elution by
centrifugation).

Centrifugation Speed

Not applicable.

1600 x g or 770 x g.[5][6][9]

Centrifugation Time

Not applicable.

2 to 4 minutes.[5][6][9]

Experimental Workflows and Signaling Pathways
General Workflow for Size Exclusion Chromatography

The following diagram illustrates the general principle of size exclusion chromatography using

Sephadex G-50.
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Size Exclusion Chromatography Principle

Elute in Void Volume Retained in Pores

Early Fractions Late Fractions

Click to download full resolution via product page
Caption: General principle of size exclusion chromatography.

Experimental Protocols
Protocol 1: Preparation of Sephadex G-50 Resin

Proper hydration and preparation of the dry Sephadex G-50 powder are critical for optimal
column performance.

Materials:
e Sephadex G-50 powder (medium grade)
» Elution buffer (e.g., TE buffer, PBS)

o Beaker or bottle
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Glass rod or spatula

Procedure:

Calculate the required amount of dry resin. Approximately 10g of dry Sephadex G-50 will
yield about 160 mL of slurry.[6] For a specific bed volume, refer to the manufacturer's
instructions (approx. 9-11 mL/g dry gel).[11][12]

Hydrate the resin. Slowly add the dry Sephadex G-50 powder to an excess of elution buffer
in a beaker while stirring gently with a glass rod to prevent clumping.[5] Do not use a
magnetic stirrer as it can damage the beads.[12]

Swell the resin. Allow the resin to swell at room temperature for at least 3 hours, or for a
shorter duration in a 90°C water bath.[11][13]

Wash and decant. After swelling, allow the gel to settle and carefully decant the supernatant
containing fine particles.[6][12] Wash the resin several times with fresh elution buffer to
remove any soluble dextran.[6]

Prepare the slurry. Resuspend the washed resin in the elution buffer to create a slurry of
approximately 50-75% settled gel for packing.[13][14] The slurry is now ready for column
packing.

Protocol 2: Sample Application by Gravity Flow

This method is suitable for applications where a single or a few samples are processed.

Materials:

Prepared Sephadex G-50 slurry

Chromatography column (e.g., disposable pipette plugged with glass wool)

Elution buffer

Sample

Procedure:
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e Pack the column.

o

Mount the column vertically on a stand.
o Add a small amount of elution buffer to the column.

o Gently pour the Sephadex G-50 slurry into the column, avoiding the introduction of air
bubbles.

o Allow the gel to pack under gravity. Do not let the column run dry.[10]

o Once the desired bed height is reached, wash the column with at least 3 column volumes
of elution buffer to equilibrate the resin.[10]

e Apply the sample.

o Allow the buffer above the gel bed to drain until it is just at the surface of the gel. Be
careful not to let the bed dry out.[10]

o Carefully apply the sample to the top of the gel bed, allowing it to run down the side of the
column wall.[10]

o Let the sample enter the gel bed completely.
o Elute and collect fractions.

o Gently add a small amount of elution buffer to wash the column walls and allow it to enter
the gel bed.

o Fill the column with elution buffer and begin collecting fractions.

o Monitor the elution of the separated molecules. For labeled substances, a Geiger counter
can be used.[10]
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Gravity Flow Workflow

Pack Sephadex G-50
in column
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3 column volumes of buffer
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to gel surface

Allow sample to
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Gdd elution buﬁe)
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Caption: Workflow for gravity flow sample application.

Protocol 3: Sample Application by Spin-Column

Chromatography
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This method is ideal for rapid desalting or buffer exchange of multiple small-volume samples.[5]

[6]

Materials:

Prepared Sephadex G-50 slurry

1 mL disposable syringe or commercial spin column

Glass wool (if using a syringe)

Microcentrifuge

Collection tubes

Procedure:

o Prepare the spin column.

o If using a syringe, plug the bottom with a small amount of glass wool.[5][6]

o Fill the syringe with the Sephadex G-50 slurry to the desired bed volume (e.g., 0.9 mL).[5]
[6]

o Place the syringe in a centrifuge tube.
o Equilibrate the column.

o Centrifuge the column at 1600 x g for 4 minutes to remove the interstitial buffer.[5][6] The
gel will appear packed.

o Discard the collected buffer.

o Wash the column by adding 0.1 mL of elution buffer and centrifuging again under the
same conditions.[5][6] Repeat this wash step.

e Apply the sample.

o Place the spin column into a clean collection tube (e.g., a decapped microfuge tube).[6]
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o Apply the sample (e.g., 0.1 mL) directly to the center of the packed gel bed.[5][6][9]

e Elute and collect the sample.

o Centrifuge the column at the same speed and for the same duration as the equilibration

steps.[5][6]

o The purified sample will be in the collection tube. The smaller molecules remain in the

column matrix.[5]

Spin Column Workflow
Prepare Sephadex G-50
spin column
Centrifuge to remove
interstitial fluid

Wash column with buffer
and centrifuge again
Apply sample to
center of gel bed
Centrifuge to elute
purified sample
Collect purified sample
in a new tube

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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